Cas no 17454-49-8 (1,4,7,10,13-Benzopentaoxacyclopentadecin,15-(1,1-dimethylethyl)tetradecahydro-)
17454-49-8 structure
Product Name:1,4,7,10,13-Benzopentaoxacyclopentadecin,15-(1,1-dimethylethyl)tetradecahydro-
CAS No:17454-49-8
MF:C18H34O5
MW:330.45956659317
CID:138347
PubChem ID:3293438
Update Time:2025-04-19
1,4,7,10,13-Benzopentaoxacyclopentadecin,15-(1,1-dimethylethyl)tetradecahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1,4,7,10,13-Benzopentaoxacyclopentadecin,15-(1,1-dimethylethyl)tetradecahydro-
- 17-tert-butyl-2,5,8,11,14-pentaoxabicyclo[13.4.0]nonadecane
- 4-tert-Butylcyclohexano-15-crown-5
- 4-tert-Butylcyclohexo-15-crown-5
- 4-T-BUTYLCYCLOHEXANO-15-CROWN-5
- J-011005
- DTXSID80391140
- 17454-49-8
- AKOS015910618
- 4-tert-Butylcyclohexano-15-crown-5, >=95.0% (GC), yellow
- 15-(tert-Butyl)tetradecahydrobenzo[b][1,4,7,10,13]pentaoxacyclopentadecine
-
- Inchi: 1S/C18H34O5/c1-18(2,3)15-4-5-16-17(14-15)23-13-11-21-9-7-19-6-8-20-10-12-22-16/h15-17H,4-14H2,1-3H3
- InChI Key: KEDVODGFVKTPLB-UHFFFAOYSA-N
- SMILES: O1CCOCCOCCOCCOC2CCC(CC12)C(C)(C)C
Computed Properties
- Exact Mass: 330.24100
- Monoisotopic Mass: 330.241
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.2
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Color/Form: Crystallization.
- Density: 1.08 g/mL at 20 °C(lit.)
- PSA: 46.15000
- LogP: 2.66640
- Solubility: Insoluble in water.
1,4,7,10,13-Benzopentaoxacyclopentadecin,15-(1,1-dimethylethyl)tetradecahydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-226795-1 g |
4-tert-Butylcyclohexano-15-crown-5, |
17454-49-8 | 1g |
¥2,407.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-226795-1g |
4-tert-Butylcyclohexano-15-crown-5, |
17454-49-8 | 1g |
¥2407.00 | 2023-09-05 |
1,4,7,10,13-Benzopentaoxacyclopentadecin,15-(1,1-dimethylethyl)tetradecahydro- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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